Cas no 893337-24-1 (5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 893337-24-1
• MF: C₁₇H₂₁FN₄O₄S
• MW: 396.436445951462
• CID: 6603101
• Update Time: 2025-07-01

5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-[[4-(2-fluorophenyl)-1-piperazinyl]sulfonyl]-1,3,6-trimethyl-

• Inchi： 1S/C17H21FN4O4S/c1-12-15(16(23)20(3)17(24)19(12)2)27(25,26)22-10-8-21(9-11-22)14-7-5-4-6-13(14)18/h4-7H,8-11H2,1-3H3
• InChI Key： CCNIWAYWNPPSIK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C(S(N2CCN(C3=CC=CC=C3F)CC2)(=O)=O)C(=O)N1C

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 526.9±60.0 °C(Predicted)
• pka: 4.62±0.40(Predicted)

Additional information on 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to Compound with CAS No. 893337-24-1 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 893337-24-1 is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry. The chemical name, 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3,6-trimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione, provides a detailed insight into its structural framework and potential biological activities. This compound belongs to a class of heterocyclic derivatives that have been extensively studied for their pharmacological properties.

The structural core of this compound consists of a tetrahydropyrimidine scaffold, which is a common motif in many bioactive molecules. The presence of multiple functional groups, including a sulfonyl group and a piperazine moiety, enhances its potential for interaction with biological targets. Specifically, the 4-(2-fluorophenyl)piperazin-1-ylsulfonyl group is particularly noteworthy as it suggests possible applications in the development of drugs targeting neurological and cardiovascular diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that modulate neurotransmitter systems. The piperazine moiety in this compound is known to interact with various neurotransmitter receptors, making it a valuable scaffold for designing potential treatments for conditions such as depression, anxiety, and schizophrenia. The fluorine atom in the phenyl ring further enhances the compound's pharmacological profile by increasing its metabolic stability and binding affinity.

The trimethyl substituents on the tetrahydropyrimidine ring contribute to the compound's overall lipophilicity, which is crucial for membrane permeability and oral bioavailability. This feature makes it an attractive candidate for further development into an oral therapeutic agent. Additionally, the dione group at the 2,4 positions of the pyrimidine ring adds another layer of complexity to its biological activity, potentially influencing its interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The tetrahydropyrimidine scaffold has been particularly successful in the development of antiviral and anticancer agents. For instance, derivatives of tetrahydropyrimidines have shown promising activity against viral enzymes and cancer cell proliferation pathways. The compound with CAS No. 893337-24-1 aligns well with this trend and holds significant potential for further exploration.

The sulfonyl group in the compound's structure is another key feature that warrants attention. Sulfonyl compounds are well-known for their broad spectrum of biological activities, including anti-inflammatory, anticonvulsant, and antidiabetic effects. The combination of a sulfonyl group with a piperazine moiety suggests that this compound may exhibit multiple pharmacological effects simultaneously, making it a versatile candidate for therapeutic intervention.

In conclusion, Compound with CAS No. 893337-24-1 represents a promising lead in medicinal chemistry due to its unique structural features and potential biological activities. The presence of functional groups such as the 4-(2-fluorophenyl)piperazin-1-ylsulfonyl moiety and the trimethyl-substituted tetrahydropyrimidine scaffold makes it an attractive candidate for further investigation. As research in heterocyclic chemistry continues to advance, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents.